3,5-Bis((tert-butoxycarbonyl)amino)benzoic acid
Overview
Description
3,5-Bis((tert-butoxycarbonyl)amino)benzoic acid is a chemical compound with the molecular formula C17H24N2O6 . It is a solid substance and has a molecular weight of 352.39 .
Synthesis Analysis
The synthesis of this compound involves the use of 3,5-diaminobenzoic acid and di-tert-butyldicarbonate . The reaction is carried out at room temperature under a nitrogen atmosphere for 12 hours . The reactant cooled in cold water is added to obtain a precipitate, which is then filtered to remove the residual solvent . The filtered precipitate is extracted with ethyl acetate and dried in vacuum at 80° C. for more than 24 hours to obtain 3,5-di-tertiary-butoxycarbonylaminobenzoic acid .Molecular Structure Analysis
The linear structure formula of this compound is C17H24N2O6 .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 352.39 .Scientific Research Applications
Dendrimer Synthesis : The compound is used as a monomer in the synthesis of novel amino acid-based dendrimers, employing convergent synthesis methods and BOP-peptide coupling methods (Mulders et al., 1997).
Ligand Synthesis : It plays a role in the synthesis of rigid P-chiral phosphine ligands, which are crucial in the rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes (Imamoto et al., 2012).
Surface Bivalent Anchor : The compound serves as a metal oxide surface bivalent anchor, showing potential in binding to metal oxide surfaces (Nakhle et al., 1999).
Formation of Pyrrolidine Analogs : It is involved in the base-induced dimerization of urethane-protected amino acid N-carboxanhydrides to form pyrrolidine analogs (Leban & Colson, 1996).
Polymerization : Used in the ring-opening metathesis polymerization of amino acid-functionalized norbornene diester monomers (Sutthasupa et al., 2007).
Synthesis of Amino Derivatives : Useful in the synthesis of 3,5-bis(aminomethyl)benzoic acid, which can be commercialized due to its simple post-treatment and cost-effectiveness (Yong, 2010).
Synthesis of Hydroxylamine and Hydroxamic Acid Derivatives : Employed in synthesizing a variety of hydroxylamine and hydroxamic acid derivatives (Staszak & Doecke, 1994).
Drug Discovery Applications : Utilized in antibacterial drug discovery programs, providing analogues of platensimycin (Capuano et al., 2009).
Safety and Hazards
properties
IUPAC Name |
3,5-bis[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O6/c1-16(2,3)24-14(22)18-11-7-10(13(20)21)8-12(9-11)19-15(23)25-17(4,5)6/h7-9H,1-6H3,(H,18,22)(H,19,23)(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSZRVVHPLPWQCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC(=CC(=C1)C(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50363536 |
Source
|
| Record name | 3,5-Bis[(tert-butoxycarbonyl)amino]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50363536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
133887-83-9 |
Source
|
| Record name | 3,5-Bis[(tert-butoxycarbonyl)amino]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50363536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
